Cas no 1805292-60-7 (Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate
• CAS No: 1805292-60-7
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4884288
• Update Time: 2025-10-23

Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-7(16)3-5-8(9(11)12)6(15(17)18)4-14-10(5)13/h4,9H,2-3H2,1H3
• InChI Key： VFUBYUCLQXNLKQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OCC)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate: A Potent Fluorinated Compound with Broad Pharmacological Applications

Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate, with the chemical identifier CAS No. 1805292-60-7, represents a novel fluorinated derivative of pyridine-based compounds that has garnered significant attention in recent years. This compound belongs to the broader class of nitropyridine derivatives, which are known for their unique electronic and steric properties that make them valuable in medicinal chemistry. The incorporation of multiple fluorine atoms into the molecular framework not only enhances the compound’s lipophilicity but also modulates its interaction with biological targets, making it a promising candidate for drug development. The structural complexity of Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate is further amplified by the presence of a carboxylic acid ester group, which contributes to its stability and potential metabolic behavior in vivo.

Recent studies have highlighted the importance of fluorine substitution patterns in determining the biological activity of pyridine derivatives. The 4-(difluoromethyl) group, for instance, introduces a high degree of electronegativity and steric hindrance, which can influence the compound’s ability to interact with enzyme active sites or receptor binding pockets. Similarly, the 2-fluoro and 5-nitro moieties contribute to the compound’s redox properties and its potential role in modulating cellular signaling pathways. These structural features are particularly relevant in the context of anti-inflammatory and anti-cancer drug discovery, where subtle changes in molecular architecture can significantly impact therapeutic efficacy.

The synthetic route to Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate involves a multi-step process that begins with the functionalization of a pyridine ring. Initial studies have demonstrated that the introduction of fluorine atoms at specific positions can be achieved through electrophilic substitution reactions, with the 5-nitro group acting as a directing group to facilitate selective fluorination. Subsequent steps involve the formation of the carboxylic acid ester moiety through esterification reactions, which are critical for stabilizing the compound’s molecular structure and improving its solubility in aqueous environments. This synthetic approach has been optimized to ensure high yields and minimal byproduct formation, aligning with the principles of green chemistry.

Emerging research in the field of fluorinated pyridine derivatives has revealed that compounds like Ethyl 4-(difluoromyethyl)-2-fluoro-5-nitropyridine-3-acetate may exhibit unique pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that such derivatives can act as selective inhibitors of certain kinases, which are implicated in the progression of various cancers. The fluorine atoms in the molecule are believed to enhance the compound’s ability to bind to hydrophobic pockets in target proteins, thereby increasing its potency. Additionally, the carboxylic acid ester group may contribute to the compound’s ability to cross the blood-brain barrier, opening up potential applications in the treatment of neurological disorders.

Another area of interest is the metabolic stability of Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate. Fluorinated compounds are generally more resistant to metabolic degradation compared to their non-fluorinated counterparts, which can improve their half-life in vivo. This property is particularly advantageous for drugs that require prolonged plasma concentrations to maintain therapeutic effects. Recent in vitro studies have shown that the fluorine atoms in the molecule can also influence the compound’s interaction with cytochrome P450 enzymes, which are responsible for the metabolism of many pharmaceutical agents. These findings suggest that Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate may have a favorable pharmacokinetic profile, which is a critical factor in drug development.

The electronic properties of Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate are also of significant interest to researchers. The presence of multiple fluorine atoms can alter the compound’s dipole moment and electron distribution, which can influence its ability to interact with biological targets. For example, the 5-nitro group may act as an electron-withdrawing substituent, enhancing the compound’s ability to participate in redox reactions. This property could be exploited in the design of drugs for conditions involving oxidative stress, such as neurodegenerative diseases or chronic inflammation. The fluorine atoms in the molecule may also contribute to its ability to act as a prodrug, where the compound is metabolized to release an active pharmacophore.

Despite its promising properties, the development of Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating its mechanism of action and assessing its safety profile in preclinical models. One challenge in the development of fluorinated compounds is the potential for toxicological effects, which must be carefully evaluated to ensure their therapeutic utility. However, preliminary studies suggest that the compound may have a favorable safety margin, particularly when compared to traditional nitroaromatic compounds, which are known to have higher toxicity profiles.

In conclusion, Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate represents a compelling example of how the strategic incorporation of fluorine atoms can enhance the biological activity of pyridine derivatives. Its unique structural features, including the fluorine substitution patterns and carboxylic acid ester group, make it a valuable candidate for further exploration in drug discovery. As research in this area continues to advance, it is anticipated that Ethyl 4-(difluoromethyl)-2-fluoro-5-nitropyridine-3-acetate may play a significant role in the development of novel therapeutics for a wide range of diseases.